Cas no 2095483-83-1 ((2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid
• CAS No: 2095483-83-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD34563232
• CID: 5183720
• PubChem ID: 124252055
• Update Time: 2026-03-05

(2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid
• (2S)-2-AMINO-3-(BICYCLO[1.1.1]PENTAN-1-YL)PROPANOIC ACID
• E88382
• Bicyclo[1.1.1]pentane-1-propanoic acid, α-amino-, (αS)-
• (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid
• SCHEMBL25283997
• 2095483-83-1
• PS-19001
• EN300-28228785

• MDL： MFCD34563232
• Inchi： 1S/C8H13NO2/c9-6(7(10)11)4-8-1-5(2-8)3-8/h5-6H,1-4,9H2,(H,10,11)/t5?,6-,8?/m0/s1
• InChI Key： IENPWSBMRBJIBM-PIJYJLRNSA-N
• SMILES： OC([C@H](CC12CC(C1)C2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Additional information on (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid

Introduction to (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic Acid (CAS No. 2095483-83-1)

(2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2095483-83-1, this compound represents a unique structural motif that combines a chiral center with a bicyclic alkyl group, making it of particular interest for its potential biological activity and synthetic utility.

The molecular structure of (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid consists of an amino acid derivative featuring a propanoic acid backbone substituted with a 1-bicyclo[1.1.1]pentanyl group at the third carbon position. This bicyclic group is derived from neopentane and introduces steric hindrance and conformational flexibility, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications, as enantiomeric purity can significantly impact the efficacy and safety of drug candidates. The (S)-configuration of the amino group in (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid makes it a valuable building block for synthesizing enantiomerically pure molecules that may exhibit enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the synthesis of novel therapeutic agents. The combination of a non-linear carbon skeleton and an amino acid moiety provides a versatile platform for medicinal chemists to explore new chemical space. Recent studies have demonstrated that derivatives of this compound may have applications in treating various neurological and inflammatory disorders due to their ability to modulate key biological pathways.

Research published in leading scientific journals has highlighted the synthetic strategies employed to access (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid. These methods often involve asymmetric hydrogenation or Sharpless epoxidation to establish the desired stereochemistry at the chiral center. The use of transition metal catalysts has been particularly effective in achieving high yields and enantioselectivity, underscoring the importance of modern catalytic techniques in constructing complex molecular architectures.

The biological activity of (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid has been investigated in several preclinical studies. Initial findings suggest that this compound may interact with specific enzymes and receptors involved in pain signaling and neurotransmission. Its structural features are thought to confer binding affinity to targets such as cyclooxygenase (COX) enzymes, which are implicated in inflammation and pain pathways.

Moreover, the bicyclic substituent in this molecule may enhance its metabolic stability, a critical factor for drug candidates that need to withstand enzymatic degradation in vivo. This stability could potentially lead to improved bioavailability and prolonged therapeutic effects compared to linear analogs.

The synthetic accessibility of (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid also makes it an attractive intermediate for large-scale production and further derivatization. Researchers have explored various synthetic routes, including multi-step cascades that minimize purification steps and maximize overall yield. These advancements in synthetic methodology are essential for translating laboratory discoveries into viable drug candidates.

In conclusion, (2S)-2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid (CAS No. 2095483-83-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic tractability and biological activity, make it a valuable asset for drug discovery efforts aimed at developing novel therapeutics for neurological and inflammatory disorders.